Cas no 923189-35-9 (4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one)

• Product Name: 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
• CAS No: 923189-35-9
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD08444362
• CID: 2627457
• PubChem ID: 16227256
• Update Time: 2025-10-29

4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzoxazol-2-yl)-5-methylfuran-2(3H)-one
• N-[4-(4-BENZYLPIPERAZIN-1-YL)PHENYL]-2-CHLOROACETAMIDE HYDROCHLORIDE
• 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
• 4-(Benzo[d]oxazol-2-yl)-5-methylfuran-2(3H)-one
• NE13860
• Z210803642
• Z203977476
• G36902
• 923189-35-9
• 4-(1,3-benzoxazol-2-yl)-5-methyl-3H-furan-2-one
• J-513195
• CS-0242718
• EN300-25417
• AKOS027427185

• MDL： MFCD08444362
• Inchi： 1S/C12H9NO3/c1-7-8(6-11(14)15-7)12-13-9-4-2-3-5-10(9)16-12/h2-5H,6H2,1H3
• InChI Key： QTDPBMLBWOODIE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1=C(C)OC(C1)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.6

4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one

Introduction to 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one (CAS No. 923189-35-9)

4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one (CAS No. 923189-35-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique benzoxazole and furanone moieties, which contribute to its diverse biological activities and chemical properties.

The benzoxazole ring is a well-known heterocyclic structure that is widely used in the development of various pharmaceuticals due to its ability to modulate biological targets such as enzymes, receptors, and ion channels. The presence of the furanone moiety further enhances the compound's pharmacological profile by providing additional functional groups that can interact with biological systems. The combination of these structural elements makes 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one a promising candidate for drug discovery and development.

Recent studies have explored the potential of 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one in various therapeutic areas. One notable area of research is its antimicrobial activity, where it has shown promising results against a range of bacterial and fungal pathogens. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited significant antibacterial activity against *Staphylococcus aureus* and *Escherichia coli*, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics.

In addition to its antimicrobial properties, 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California demonstrated that this compound effectively scavenges free radicals and reduces oxidative damage in cellular models. These findings suggest that 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one could be a valuable therapeutic agent for conditions associated with oxidative stress.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in many diseases. A study published in *Pharmacological Research* reported that 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one significantly reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory effect makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(1,3-benzoxazol--yl)-5-methyl--dihydrofuran--one have also been studied to assess its suitability for therapeutic applications. Research conducted at the National Institutes of Health (NIH) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

Furthermore, the safety profile of 4-(1,3-benzoxazol--yl)-5-methyl--dihydrofuran--one has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. This favorable safety profile supports its potential use in clinical settings.

In conclusion, 4-(1,3-benzoxazol--yl)-5-methyl--dihydrofuran--one (CAS No. 923189-) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers in the field.